Cas no 1806858-56-9 (Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806858-56-9
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4863726
• Update Time: 2025-10-05

Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-8(17)3-7-6(4-15)5-16-10(9(7)12)11(13)14/h5,11H,2-4,15H2,1H3
• InChI Key： IAHVWUYDYBSBAD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CN)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806858-56-9)

In the realm of pharmaceutical intermediates and specialty chemicals, Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806858-56-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine core, bromine substitution, and difluoromethyl group, is a versatile building block in drug discovery and agrochemical research. Its molecular formula, C₁₁H₁₃BrF₂N₂O₂, highlights its complexity and relevance in modern synthetic chemistry.

The aminomethyl and acetate functional groups in this compound make it a valuable precursor for further derivatization. Researchers often explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and reductive aminations, which are critical for constructing more complex molecules. Given the rising demand for fluorinated compounds in medicinal chemistry—owing to their enhanced metabolic stability and bioavailability—this compound’s difluoromethyl moiety positions it as a high-value intermediate.

Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such structurally diverse compounds. For instance, Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate is frequently discussed in forums focusing on fragment-based drug design and lead optimization. Its CAS No. 1806858-56-9 is often searched alongside terms like "pyridine derivatives in oncology" or "fluorine in CNS drugs," reflecting its potential therapeutic relevance.

From a synthetic perspective, the compound’s bromo substituent offers a handle for palladium-catalyzed couplings, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in constructing biaryl systems. Meanwhile, the ethyl acetate moiety provides opportunities for hydrolysis or transesterification, enabling further functionalization. These attributes make it a favorite among chemists working on heterocyclic scaffolds for kinase inhibitors or GPCR-targeted therapies.

Environmental and regulatory considerations also play a role in its appeal. Unlike some halogenated compounds, Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate is designed with green chemistry principles in mind, often synthesized via catalytic methods to minimize waste. This aligns with the growing emphasis on sustainable synthetic routes in the pharmaceutical industry.

In summary, Ethyl 5-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806858-56-9) exemplifies the intersection of structural ingenuity and practical utility. Its applications span from drug discovery to material science, driven by its modular reactivity and alignment with contemporary research priorities. As the scientific community continues to explore fluorine chemistry and heterocyclic diversity, this compound remains a cornerstone for innovation.